Cas no 517-23-7 (2-Acetylbutyrolactone)

2-Acetylbutyrolactone Properties

Names and Identifiers

• 2-Acetylbutyrolactone
• 3-Acetyl-dihydro-2(3H)-furanone
• ABL
• 3-Acetyl-4,5-dihydro-2(3H)-furanone
• alpha-Acetyl-gamma-butyrolactone
• 2-Acetyl-Sulfo-gamma-butyrolactone
• α-Acetylbutyrolactone
• 3-Acetyldihydrofuran-2(3H)-one
• 3-acetyltetrahydrofuran-2-one
• α-Acetyl-γ-butyrolactone
• alpha-Acetylbutyrolactone
• α-Acetyl-γ-hydroxybutyric Acid Lactone
• 2-Acetyl-gamma-butyrolactone
• 3-Acetyloxolane-2-one
• UNII-I3D73T5K0Q
• A0681
• 3-Acetyldihydrofuran-2-one
• SY001848
• alpha-Acetyl-gamma-hydroxybutyric acid gamma-lactone
• AKOS000118805
• 3-Acetyltetrahydro-2-furanone
• .alpha.-Acetylbutyrolactone
• 2-acetyl gammabutyro lactone
• alpha-(2-Hydroxyethyl)acetoacetic acid gamma-lactone
• .alpha.-Acetobutyrolactone
• 3-Acetyldihydro-2(3H)-furanone #
• 3-acetyl-4,5-dihydro-2(3H) furanone
• CS-0015945
• F0001-1347
• alpha-Acetylbutyrolactone, >=99%
• 3-Acetyldihydro-2(3H)-furanone
• 2-Oxo-3-acetyltetrahydrofuran
• alpha-2-Hydroxy-ethylacetoacetic acid, gamma-lactone
• NS00003060
• SCHEMBL26922
• .alpha.-Acetyl-.gamma.-hydroxybutyric acid .gamma.-lactone
• 3-acetyl dihydrofuran-2(3H)-one
• dihydro-3-acetyl-(3H)-furanone
• SR-01000944732-1
• Q10863668
• MFCD00005394
• 2(3H)-Furanone, 3-acetyldihydro-
• 2-Acetyl-4-hydroxybutyric acid gamma-lactone
• .alpha.-Acetyl-.gamma.-butyrolactone
• EINECS 208-235-2
• Tox21_302029
• 3-acetyloxolan-2-one
• AKOS016039401
• Q-200224
• CHEBI:179633
• 3-Acetyl-2(3H)-4,5-dihydrofuranone
• NCGC00255829-01
• NSC 2019
• A-Acetylbutyrolactone
• NSC-2019
• AC-11752
• 2-Acetylbutyrolactone-13C4
• Tox21_113848
• AI3-05827
• alpha-Acetyl-gamma-hydroxybutyric Acid Lactone
• SR-01000944732
• .alpha.-(2-Hydroxyethyl)acetoacetic acid .gamma.-lactone
• 2-Acetyl-.gamma.-butyrolactone
• NCGC00253729-01
• NSC2019
• LMFA07040005
• I3D73T5K0Q
• .ALPHA.-ACETYLBUTYROLACTONE [MI]
• FT-0661182
• EN300-21307
• 2-Acetylbutanolide
• 84508-47-4
• FT-0610983
• CHEMBL3187921
• 2-Acetylbutyrolactone; 2-Oxo-3-acetyltetrahydrofuran
• 2-acetyl butyrolactone
• s12358
• 2-Acetyl-4-hydroxybutyric acid .gamma.-lactone
• 2-acetyl-4-butyrolactone
• CAS-517-23-7
• alpha-Acetobutyrolactone
• DTXCID4024436
• Dihydro-3-acetyl-2(3H)-furanone
• alpha-acetyl-gamma-butyro lactone
• 517-23-7
• DTXSID6044436
• 2-AcetYl-Butyrolactone
• EC 208-235-2
• BS-16949
• STL135936
• 2-Acetylbutyrolactone;2-Acetyl-gamma-butyrolactone; 3-Acetyloxolane-2-one; ABL
• DB-365924
• 3-acetyl-dihydro-furan-2-one
• DB-052012
• 313643-49-1
• +Expand

• MDL： MFCD00005394
• InChIKey： OMQHDIHZSDEIFH-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O3/c1-4(7)5-2-3-9-6(5)8/h5H,2-3H2,1H3
• SMILES： O=C1OCCC1C(C)=O
• BRN： 112676

Computed Properties

• Exact Mass: 128.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.047344
• Heavy Atom Count: 9
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.13850
• PSA: 43.37000
• Merck: 83
• Refractive Index: n20/D 1.459(lit.)
• Water Partition Coefficient: 310 g/L (20 ºC)
• Boiling Point: 107-108 °C/5 mmHg(lit.)
• Melting Point: BOLING
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3444
• Solubility: 200g/l
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• Solubility: The solubility in water is 20% (v/v).
• Density: 1.19 g/mL at 25 °C(lit.)

2-Acetylbutyrolactone Security Information

• Symbol: GHS07
• RTECS：LU3456000
• WGK Germany：1
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

2-Acetylbutyrolactone Customs Data

• HS CODE：29322980
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters